Cas no 1803815-30-6 (Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate
• CAS No: 1803815-30-6
• MF: C₁₃H₉F₆NO₂S
• MW: 357.271483182907
• CID: 4943165
• Update Time: 2025-08-03

Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO2S/c1-2-22-10(21)5-7-3-4-9(23-13(17,18)19)8(6-20)11(7)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： RONQXFQBKBPNJN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(CC(=O)OCC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate

Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1803815-30-6): A Comprehensive Overview

Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1803815-30-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both cyano and trifluoromethylthio groups imparts distinct electronic and steric properties, which are pivotal in modulating biological activity and enhancing drug-like characteristics.

The chemical structure of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate consists of a phenyl ring substituted with multiple fluorinated and cyano-containing moieties. This arrangement not only contributes to its stability but also facilitates its role as a versatile building block in synthetic chemistry. The trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for medicinal chemists.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their enhanced pharmacokinetic profiles. The incorporation of multiple fluorine atoms into molecular frameworks has been shown to influence both the physical properties and biological interactions of drugs. For instance, the trifluoromethylthio group in Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate not only provides steric hindrance but also participates in hydrogen bonding interactions, which can be crucial for receptor binding.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting various therapeutic areas. Current research indicates that derivatives of this compound have shown promise in inhibiting enzymes involved in cancer pathways. The cyano group, for example, can serve as a bioisostere for carbonyl groups, which are common motifs in biologically active molecules. This feature allows for the exploration of novel chemical space while maintaining biological relevance.

The trifluoromethyl group is another key feature that has been extensively studied for its pharmacological benefits. It is known to increase lipophilicity and reduce metabolic susceptibility, thereby enhancing the half-life of drugs. In the context of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate, the combination of two trifluoromethyl groups further amplifies these effects, making it an ideal candidate for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before they are synthesized. Molecular modeling studies on derivatives of Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate have suggested that modifications to the phenyl ring or the presence of additional functional groups could lead to enhanced binding affinity to target proteins. These insights are particularly valuable for drug discovery pipelines where high-throughput screening is often limited by cost and time constraints.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include nucleophilic substitution reactions, cross-coupling reactions, and protection-deprotection strategies. The use of palladium catalysts is particularly noteworthy, as they enable efficient coupling between different molecular fragments under mild conditions. This approach not only improves yield but also minimizes side reactions, ensuring a higher purity of the final product.

In conclusion, Ethyl 3-cyano-2-trifluoromethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1803815-30-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the opportunities for utilizing such intermediates in the creation of next-generation therapeutics.